Cas no 2171669-21-7 (4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]oxolane-3-carboxylic acid)

• Product Name: 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]oxolane-3-carboxylic acid
• CAS No: 2171669-21-7
• MF: C₂₅H₂₄N₂O₆
• MW: 448.467866897583
• CID: 6543891
• PubChem ID: 165776625
• Update Time: 2025-06-27

4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]oxolane-3-carboxylic acid
• EN300-1491072
• 2171669-21-7

• Inchi： 1S/C25H24N2O6/c1-2-7-21(23(28)26-22-14-32-12-20(22)24(29)30)27-25(31)33-13-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h1,3-6,8-11,19-22H,7,12-14H2,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： BVLFVNJAONKNAX-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 448.16343649g/mol
• Monoisotopic Mass: 448.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]oxolane-3-carboxylic acid

Introduction to 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]oxolane-3-carboxylic acid (CAS No. 2171669-21-7)

4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]oxolane-3-carboxylic acid (CAS No. 2171669-21-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]oxolane-3-carboxylic acid is notable for its combination of a fluorenylmethoxycarbonyl (Fmoc) protecting group and a terminal alkyne moiety. The Fmoc group is widely used in peptide synthesis to protect the amino group during the synthesis process, ensuring selective reactivity and preventing unwanted side reactions. The presence of the terminal alkyne provides a versatile handle for further chemical modifications, such as click chemistry reactions, which are crucial for the functionalization of biomolecules.

Recent studies have highlighted the potential of this compound in drug delivery systems and targeted therapy. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]oxolane-3-carboxylic acid can be effectively conjugated to targeting ligands using copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), a well-established click chemistry reaction. This conjugation allows for the precise delivery of therapeutic agents to specific cellular targets, enhancing their efficacy and reducing off-target effects.

In addition to its use in drug delivery, 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]oxolane-3-carboxylic acid has shown promise in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The Fmoc protecting group can be designed to be cleaved under specific physiological conditions, releasing the active drug moiety at the desired site of action. This approach can improve the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability.

The synthetic route for 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]oxolane-3-carboxylic acid involves several well-defined steps, including the protection of amino groups, introduction of the alkyne functionality, and final deprotection to yield the desired product. Advanced synthetic techniques and purification methods are employed to ensure high purity and yield, making this compound suitable for both research and industrial applications.

In terms of safety and handling, it is important to note that while 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]oxolane-3-carboxylic acid is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

The potential applications of 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-y namido]oxolane -3-carboxylic acid extend beyond drug delivery and prodrug development. Its unique chemical properties make it an attractive candidate for use in diagnostic imaging agents and as a building block for complex molecular architectures. For example, researchers at the University of California have explored its use in developing fluorescent probes for live-cell imaging, leveraging its Fmoc group for efficient conjugation with fluorescent dyes.

In conclusion, 4-[2-{( [(9H-fluoren -9 -yl )meth oxy ]car bony l }ami no )pen t -4 -yn ami do ]oxo lane -3 -car box yli c aci d (CAS No. 2171669 -21 -7 ) represents a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups offer numerous opportunities for innovation and advancement in drug development and other related fields.